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Enalapril's Impact on Heart Failure Survival

Clinical trials consistently show that adding enalapril to conventional therapy reduces mortality in CHF

patients. The following table summarizes the core findings from two pivotal studies:

. Mortality in Mortality in . Statistical
. Patient i Risk -
Trial Name . Control Enalapril . Significance (P-
Population Reduction
Group Group value)
SOLVD CHF and LVEF  510/1284 452/1285 16% 0.0036
Treatment Trial <0.35 (NYHAIl- (39.7%) (35.2%)
[1] 1)
CONSENSUS Severe CHF 44% at 6 26% at 6 40% 0.002
[2] (NYHA Class months months
V)

The SOLVD Treatment Trial also demonstrated a 26% risk reduction in the combined endpoint of death
or hospitalization for worsening heart failure [1]. The CONSENSUS follow-up study further suggested that
this mortality benefit is linked to enalapril's ability to counteract neuroendocrine activation, a key driver of

heart failure progression [3].
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How Enalapril Compares to Other ACE Inhibitors

A 2016 network meta-analysis compared the efficacy and safety of various ACE inhibitors for heart failure,

with the following findings [4]:

ACE
. Ranking Summary (from Network Meta-Analysis)

Inhibitor

Enalapril Considered a top option for improving ejection fraction and stroke volume; most
effective at reducing systolic blood pressure; but associated with a higher incidence of
cough and renal function deterioration.

Ramipril Associated with the lowest incidence of all-cause mortality.

Trandolapril  Ranked first in reducing both systolic and diastolic blood pressure.

Lisinopril Least effective for blood pressure reduction and associated with the highest all-cause
mortality.

Captopril Also associated with a higher incidence of cough.

Other direct comparison studies found that ramipril was as effective as enalapril in reducing blood pressure
in hypertensive patients, though it produced greater ACE inhibition in the circulation [5]. Another study
showed that delapril provided similar improvements in exercise capacity and cardiac function as enalapril
in CHF patients [6].

Enalapril's Mechanism of Action

Enalapril is an angiotensin-converting enzyme (ACE) inhibitor. Its active metabolite, enalaprilat, blocks
the conversion of angiotensin I to angiotensin II, a potent vasoconstrictor [7]. This leads to vasodilation and
reduced aldosterone secretion, decreasing the heart's afterload and preload. Ultimately, this improves
hemodynamics and counteracts the maladaptive cardiac remodeling seen in heart failure [7] [3]. The

following diagram illustrates this pathway and drug effect.
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Key Clinical Trial Methodologies

The robust evidence for enalapril stems from large, well-designed randomized controlled trials (RCTSs).

e SOLVD Treatment Trial (1991) [1]:

o Design: Multicenter, double-blind, placebo-controlled RCT.

o Patients: 2,569 patients with chronic CHF and LVEF <0.35.

o Intervention: Enalapril (2.5-20 mg/day) vs. placebo, added to conventional therapy.
o Primary Endpoint: All-cause mortality.

o Follow-up: Average of 41.4 months.

« CONSENSUS (1987) [2]:

o Design: Double-blind, placebo-controlled RCT.
o Patients: 253 patients with severe (NYHA Class IV) CHF.
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o Intervention: Enalapril (2.5-40 mg/day) vs. placebo, alongside conventional treatment.
o Primary Endpoint: Crude mortality at 6 months.
o Follow-up: Average of 188 days (ranged up to 20 months).

Interpretation for Professionals

For researchers and clinicians, the data supports several key conclusions:

e Proven Survival Benefit: Enalapril is one of the foundational ACE inhibitors with level A evidence
from major outcomes trials (SOLVD, CONSENSUS) demonstrating reduced mortality in CHF,
especially with reduced LVEF [1] [2].

e Comparative Effectiveness: While enalapril is highly effective, the choice of ACE inhibitor may
involve trade-offs. Ramipril may be considered for a potentially superior mortality profile, while
enalapril is very effective for hemodynamic improvement [4].

o Safety Profile: The class-effect adverse reactions like cough and renal function changes are present
with enalapril and should be monitored [7] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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